Cas no 1251617-16-9 (N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide)

N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide is a specialized organic compound featuring a piperidine-4-carboxamide core functionalized with benzyl-methyl and 6-phenoxypyrimidin-4-yl substituents. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for targeting specific biological pathways. The presence of the pyrimidine moiety may confer binding affinity for kinase or receptor targets, while the benzyl-methyl group enhances lipophilicity, potentially improving membrane permeability. This compound is of interest for research applications in drug discovery, where its unique pharmacophore could serve as a precursor for developing selective inhibitors or modulators. Its synthesis and derivatization may enable exploration of structure-activity relationships in bioactive molecule design.
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide structure
1251617-16-9 structure
Product Name:N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
CAS No:1251617-16-9
MF:C24H26N4O2
MW:402.488845348358
CID:6356510
PubChem ID:49663928
Update Time:2025-05-20

N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
    • AKOS005741807
    • CCG-310780
    • VU0623843-1
    • F3406-6284
    • 1251617-16-9
    • Inchi: 1S/C24H26N4O2/c1-27(17-19-8-4-2-5-9-19)24(29)20-12-14-28(15-13-20)22-16-23(26-18-25-22)30-21-10-6-3-7-11-21/h2-11,16,18,20H,12-15,17H2,1H3
    • InChI Key: CTMHAGQSBYCNKM-UHFFFAOYSA-N
    • SMILES: O=C(C1CCN(C2C=C(N=CN=2)OC2C=CC=CC=2)CC1)N(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 402.206
  • Monoisotopic Mass: 402.206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6A^2
  • XLogP3: 4

N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-6284-2μmol
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-6284-5μmol
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-6284-1mg
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
1mg
$54.0 2023-09-10
Life Chemicals
F3406-6284-2mg
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
2mg
$59.0 2023-09-10
Life Chemicals
F3406-6284-3mg
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
3mg
$63.0 2023-09-10
Life Chemicals
F3406-6284-4mg
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
4mg
$66.0 2023-09-10
Life Chemicals
F3406-6284-5mg
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
1251617-16-9
5mg
$69.0 2023-09-10

Additional information on N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide and Its Significance in Modern Pharmaceutical Research

N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, with the CAS number 1251617-16-9, represents a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and development. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of extensive research and exploration.

The structure of N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide incorporates several key elements that contribute to its pharmacological relevance. The presence of a piperidine ring, a benzyl group, and a 6-phenoxypyrimidin-4-yl moiety creates a scaffold that is conducive to various biological activities. Specifically, the piperidine ring is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, while the benzyl group can influence metabolic stability and binding affinity. The 6-phenoxypyrimidin-4-yl substituent introduces additional complexity, potentially modulating interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that target central nervous system (CNS) disorders. The unique structural features of N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide make it a promising candidate for investigating potential therapeutic effects in this area. Studies have indicated that similar molecules may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The compound's ability to modulate these receptors could lead to the development of new treatments that address these challenging conditions.

Moreover, the compound's potential extends beyond CNS disorders. Research has begun to explore its applicability in oncology, where its molecular structure might offer insights into mechanisms that could inhibit tumor growth or enhance the efficacy of existing chemotherapeutic agents. The phenoxypyrimidine moiety, in particular, has shown promise in interactions with enzymes involved in cancer cell proliferation and survival. By targeting these pathways, N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide could serve as a foundation for developing novel anticancer strategies.

The synthesis and characterization of N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide have been subjects of detailed investigation. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent pharmacological testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and confirming its identity. These analytical methods provide a robust framework for understanding how the compound behaves at both the molecular and cellular levels.

The pharmacokinetic properties of N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide are also under scrutiny to determine its suitability for clinical applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) are carefully evaluated to assess how effectively the compound can reach its target sites within the body and maintain therapeutic levels over time. Additionally, studies on its toxicity profile are essential to ensure safety margins for potential human use. Preclinical trials involving animal models have provided preliminary data on these aspects, suggesting that the compound may have favorable pharmacokinetic characteristics.

Recent advancements in computational chemistry have further enhanced the study of N-benzyl-N-methyl-1-(6-phenoxy-pyrimidin - 4 - yl) piperidine - 4 - carboxamide. Molecular docking simulations have been used to predict how this compound might interact with various biological targets at an atomic level. These simulations help researchers identify potential binding sites and understand the nature of these interactions. By integrating computational methods with experimental data, scientists can refine their hypotheses about the compound's mechanism of action and optimize its design for better efficacy.

The integration of machine learning techniques into drug discovery has also played a significant role in studying this compound. Algorithms trained on large datasets can predict pharmacological properties with remarkable accuracy, thereby expediting the process of identifying promising candidates for further development. These tools have been particularly useful in analyzing complex datasets generated from high-throughput screening assays conducted on libraries containing thousands of compounds like N-benzyl-N-methyl - 1 - (6-phenoxy-pyrimidin - 4 - yl) piperidine - 4 - carboxamide. Such approaches enable researchers to prioritize compounds based on their predicted biological activity and reduce the time required for experimental validation.

The future direction of research on N-benzyl-N-methyl - 1 - (6-phenoxy-pyrimidin - 4 - yl) piperidine - 4 - carboxamide appears promising as it continues to be explored across multiple therapeutic areas. Ongoing studies aim to uncover new mechanisms by which it can be leveraged for therapeutic benefit while addressing any limitations identified during preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation by combining expertise from different disciplines such as medicinal chemistry, biochemistry, pharmacology, and biotechnology.

In conclusion, N-benzyl-N-methyl - 1 - (6-phenoxy-pyrimidin - 4 - yl) piperidine - 4 - carboxamide, identified by CAS number 1251617 - 16 - 9 , represents an exciting avenue in pharmaceutical research due to its complex structure and potential applications across various diseases including CNS disorders and oncology . With continued investigation into its synthesis , characterization , pharmacokinetics , toxicology , computational modeling , machine learning integration , collaborative studies , this compound holds significant promise for advancing medical science . As research progresses , we can anticipate further insights into how such molecules interact with biological systems which may lead towards novel treatments benefiting patients worldwide .

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.